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Compound of Interest

Compound Name: Ethylene glycol diacetate

Cat. No.: B7770166 Get Quote

Safe Handling and Disposal of Ethylene Glycol
Diacetate
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Ethylene glycol diacetate. The following procedural

guidance outlines the necessary personal protective equipment (PPE), operational plans for

handling and disposal, and emergency measures to ensure a safe laboratory environment.

Properties and Hazards
Ethylene glycol diacetate is a colorless, combustible liquid with a mild odor.[1][2] While it has

low acute toxicity, it can cause irritation to the eyes, skin, and respiratory tract.[3][4] It is crucial

to handle this chemical with appropriate safety precautions to minimize exposure and risk.
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Property Value Source

Chemical Formula C6H10O4

CAS Number 111-55-7 [3]

Boiling Point 186 - 190°C (367 - 374°F) [5]

Flash Point 88 - 96°C (191 - 205°F) [3][6]

Density ~1.10 g/cm³ [5]

Explosion Limits Lower: 1.6%, Upper: 8.4% [3]

NFPA Rating
Health: 1, Flammability: 2,

Instability: 0
[1]

Note: No occupational exposure limits (PEL, TLV) have been established by OSHA, ACGIH, or

NIOSH for Ethylene glycol diacetate.[3]

Personal Protective Equipment (PPE)
To ensure safety when handling Ethylene glycol diacetate, the following personal protective

equipment is mandatory.
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.[6]

Protects against splashes and

mild eye irritation.[3][6]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).[7] Wear a lab

coat or other protective

clothing to prevent skin

contact.[3]

Prevents potential skin

irritation.[3]

Respiratory Protection

Generally not required with

adequate ventilation.[8] If

ventilation is insufficient or if

irritation occurs, use a

NIOSH/MSHA approved

respirator.[2][3]

Protects against respiratory

tract irritation from vapors or

mists.[3]

Operational Plan: From Receipt to Disposal
Follow these step-by-step procedures for the safe handling of Ethylene glycol diacetate in the

laboratory.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Store the chemical in a cool, dry, well-ventilated area.[3][5]

Keep containers tightly closed and away from heat, sparks, open flames, and other ignition

sources.[9]

Store separately from incompatible materials such as strong oxidizing agents, acids, and

bases.[3][9]

Handling and Use
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Always handle Ethylene glycol diacetate in a well-ventilated area, preferably within a

laboratory fume hood.[7]

Ensure an eyewash station and safety shower are readily accessible.[7]

Don the appropriate PPE as specified in the table above before handling.

Avoid direct contact with skin and eyes and prevent inhalation of vapors.[3]

Wash hands thoroughly after handling the substance.[3]

Disposal of Waste
Waste containing Ethylene glycol diacetate should be treated as hazardous waste.[10]

Collect all waste, including contaminated materials, in a clearly labeled, leak-proof container.

[11]

Do not pour waste down the drain or dispose of it with regular trash.[11][12] Improper

disposal can contaminate ground and surface water.[11]

Consult your institution's environmental health and safety (EHS) office for specific disposal

protocols, which may include incineration or transport to a designated hazardous waste

facility.[4][10]

Recycling is a viable option for used glycol and should be considered where available.[12]

Emergency Procedures
First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of water

for at least 15 minutes. If irritation develops or persists, get medical aid.[3]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or other

symptoms appear, seek medical attention.[3]
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Ingestion: Do not induce vomiting. If the person is conscious and alert, give 2-4 cupfuls of

water or milk. Never give anything by mouth to an unconscious person. Get immediate

medical aid.[3]

Spill Response Workflow
In the event of a spill, follow the workflow outlined below to ensure a safe and effective

cleanup.
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Spill Occurs

Evacuate Immediate Area

Alert Personnel & Remove Ignition Sources

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain the Spill
(Use absorbent dikes if large)

Absorb Spill with Inert Material
(e.g., sand, vermiculite)

Collect Absorbed Material

Place in a Labeled, Sealed Container
for Hazardous Waste

Clean Spill Area with Soap and Water Dispose of Waste via EHS Protocols

Ventilate Area

Click to download full resolution via product page

Caption: Workflow for responding to an Ethylene glycol diacetate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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